Cas no 1806692-78-3 (Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate)

• Product Name: Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate
• CAS No: 1806692-78-3
• MF: C₁₂H₁₂ClFO₃
• MW: 258.673286437988
• CID: 4956299
• Update Time: 2025-06-08

Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate

• Inchi： 1S/C12H12ClFO3/c1-3-17-12(16)9-5-4-8(6-10(9)14)11(15)7(2)13/h4-7H,3H2,1-2H3
• InChI Key： JQTVQXJHUSRUBH-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(C(=O)OCC)=C(C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate

Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate (CAS No. 1806692-78-3): A Comprehensive Overview in Modern Chemical Research

Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate, identified by its CAS number 1806692-78-3, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a fluorobenzene core modified with a 2-chloropropanoyl ester group and an ethyl moiety, has garnered attention due to its unique structural and functional properties. The presence of both fluorine and chlorine substituents makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents.

The compound's molecular structure, characterized by a benzoate backbone, offers a platform for diverse chemical modifications. The ester functionality at the 4-position of the benzene ring not only enhances solubility but also provides a reactive site for further derivatization. This structural feature is particularly valuable in medicinal chemistry, where such modifications can influence bioavailability and metabolic stability of drug candidates.

In recent years, Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate has been explored in the synthesis of bioactive molecules. The combination of a fluorobenzene scaffold and an acylated side chain has shown promise in developing compounds with potential therapeutic applications. For instance, fluorinated benzoates have been implicated in the design of antimicrobial agents due to their ability to disrupt bacterial cell membranes. The chlorine atom in the 2-chloropropanoyl group further enhances the compound's reactivity, making it a valuable building block for more complex molecules.

The pharmaceutical industry has been particularly interested in this compound for its role in synthesizing small-molecule inhibitors. The ester group can be hydrolyzed or transesterified to introduce different functionalities, allowing for fine-tuning of pharmacokinetic properties. Additionally, the electron-withdrawing nature of the fluorobenzene ring can modulate the reactivity of adjacent functional groups, which is crucial in designing molecules with specific target interactions.

Recent studies have highlighted the compound's utility in developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The structural motif of Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate resembles known kinase inhibitors, suggesting its potential as a lead compound. By leveraging computational chemistry and high-throughput screening, researchers have identified derivatives of this compound that exhibit potent inhibitory activity against specific kinases.

The role of fluorine atoms in pharmaceuticals cannot be overstated. They are frequently incorporated into drug molecules to improve metabolic stability, binding affinity, and pharmacokinetic profiles. In Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate, the fluorine atom at the 2-position of the benzene ring contributes to these desirable properties. This has led to increased interest in fluorinated benzoates as scaffolds for drug discovery.

Synthetic methodologies for Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate have been refined over time, enabling efficient production at scale. Key synthetic routes involve Friedel-Crafts acylation followed by esterification or transesterification steps. These methods leverage readily available starting materials and proceed under mild conditions, making them suitable for industrial applications.

The compound's compatibility with various reaction conditions also makes it a valuable tool in combinatorial chemistry and library synthesis. Researchers can rapidly generate libraries of derivatives by varying substituents on the benzene ring or modifying the ester group. This approach has been instrumental in identifying novel bioactive compounds with improved pharmacological profiles.

Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate also finds applications beyond pharmaceuticals. In materials science, for instance, it serves as a precursor for synthesizing advanced polymers and coatings with enhanced thermal stability and mechanical strength. The presence of both fluorine and chlorine atoms imparts unique properties to these materials, making them suitable for high-performance applications.

The environmental impact of using Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate is another area of consideration. While it offers significant benefits in synthetic chemistry and drug development, its handling requires adherence to standard laboratory protocols to ensure safety and minimize waste. Efforts are ongoing to develop greener synthetic routes that reduce reliance on hazardous reagents while maintaining efficiency.

In conclusion, Ethyl 4-(2-chloropropanoyl)-2-fluorobenzoate (CAS No. 1806692-78-3) is a multifaceted compound with broad applications in chemical research and pharmaceutical development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting kinases and other therapeutic targets. As research continues to uncover new applications for this compound, its importance in modern chemical science is likely to grow further.